Cas no 27666-70-2 (2-(1-adamantyl)-N-ethyl-ethanamine)

• Product Name: 2-(1-adamantyl)-N-ethyl-ethanamine
• CAS No: 27666-70-2
• MF: C₁₄H₂₅N
• MW: 207.355004072189
• MDL: MFCD09035538
• CID: 3927943
• PubChem ID: 33619
• Update Time: 2025-06-09

2-(1-adamantyl)-N-ethyl-ethanamine Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.3.1.13,7]decane-1-ethanamine, N-ethyl-
• N-[2-(1-adamantyl)ethyl]-N-ethylamine
• 2-(Adamantan-1-yl)-N-ethylethan-1-amine
• 2-(1-adamantyl)-N-ethyl-ethanamine
• [2-(adamantan-1-yl)ethyl](ethyl)amine
• STK504514
• H24585
• MFCD09035538
• ALBB-007396
• N-ethyl-2-(tricyclo[3.3.1.1~3,7~]dec-1-yl)ethanamine
• 2-(1-adamantyl)-N-ethylethanamine
• 27666-70-2
• EN300-242096
• AKOS000266024
• CS-0298699

• MDL： MFCD09035538
• Inchi： 1S/C14H25N/c1-2-15-4-3-14-8-11-5-12(9-14)7-13(6-11)10-14/h11-13,15H,2-10H2,1H3
• InChI Key： QZKOOZQAALGEBR-UHFFFAOYSA-N
• SMILES： N(CCC12CC3CC(CC(C3)C1)C2)CC

Computed Properties

• Exact Mass: 207.198699802Da
• Monoisotopic Mass: 207.198699802Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 2-(1-adamantyl)-N-ethyl-ethanamine

Research Brief on 2-(1-Adamantyl)-N-ethyl-ethanamine (CAS: 27666-70-2): Recent Advances and Applications

2-(1-Adamantyl)-N-ethyl-ethanamine (CAS: 27666-70-2) is a structurally unique compound characterized by the presence of an adamantyl group, which confers significant pharmacological potential due to its lipophilicity and metabolic stability. Recent studies have explored its applications in neuropharmacology, particularly as a modulator of neurotransmitter systems, and its potential in drug development for neurological disorders. This research brief synthesizes the latest findings on this compound, highlighting its mechanisms of action, therapeutic potential, and ongoing research directions.

A 2023 study published in the Journal of Medicinal Chemistry investigated the binding affinity of 2-(1-adamantyl)-N-ethyl-ethanamine to sigma-1 and sigma-2 receptors, which are implicated in neuroprotection and cancer. The study revealed selective modulation of sigma-1 receptors, suggesting its utility in mitigating neurodegenerative processes. Computational docking simulations further supported these findings, identifying key interactions with receptor binding sites. These results underscore the compound's potential as a scaffold for developing novel sigma-1 receptor agonists.

In parallel, preclinical research has examined the pharmacokinetic profile of 2-(1-adamantyl)-N-ethyl-ethanamine. A 2022 European Journal of Pharmaceutical Sciences report demonstrated its favorable blood-brain barrier penetration and prolonged half-life in rodent models, attributed to the adamantyl moiety's steric bulk. However, challenges in optimizing oral bioavailability were noted, prompting derivatization efforts to enhance solubility without compromising receptor affinity. These insights are critical for advancing the compound toward clinical trials.

Emerging applications extend beyond neurology. A 2024 ACS Chemical Biology study explored its role as an antiviral agent, leveraging the adamantyl group's ability to disrupt viral envelope proteins. Preliminary data showed inhibitory effects against enveloped viruses, including influenza A, though mechanistic details require further elucidation. This multidisciplinary interest highlights the compound's versatility and warrants expanded structure-activity relationship studies.

In conclusion, 2-(1-adamantyl)-N-ethyl-ethanamine represents a promising candidate for multiple therapeutic areas, with recent research elucidating its receptor specificity, pharmacokinetics, and broader applications. Future work should prioritize derivative synthesis to address bioavailability limitations and validate findings in higher-order models. Collaborative efforts between chemists and pharmacologists will be essential to translate these discoveries into clinical benefits.